Cas no 1607298-99-6 ((2-Butan-2-yloxypyridin-4-yl)-(4-prop-2-ynylpiperazin-1-yl)methanone)

• Product Name: (2-Butan-2-yloxypyridin-4-yl)-(4-prop-2-ynylpiperazin-1-yl)methanone
• CAS No: 1607298-99-6
• MF: C₁₇H₂₃N₃O₂
• MW: 301.383424043655
• CID: 6279747
• PubChem ID: 84597057
• Update Time: 2025-10-31

(2-Butan-2-yloxypyridin-4-yl)-(4-prop-2-ynylpiperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• EN300-26623167
• AKOS016982790
• 1-[2-(butan-2-yloxy)pyridine-4-carbonyl]-4-(prop-2-yn-1-yl)piperazine
• 1607298-99-6
• Z1609755395
• (2-Butan-2-yloxypyridin-4-yl)-(4-prop-2-ynylpiperazin-1-yl)methanone

• Inchi： 1S/C17H23N3O2/c1-4-8-19-9-11-20(12-10-19)17(21)15-6-7-18-16(13-15)22-14(3)5-2/h1,6-7,13-14H,5,8-12H2,2-3H3
• InChI Key： KPORTXVZHXRPBG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=C(C=1)OC(C)CC)N1CCN(CC#C)CC1

Computed Properties

• Exact Mass: 301.17902698g/mol
• Monoisotopic Mass: 301.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.7Ų

Additional information on (2-Butan-2-yloxypyridin-4-yl)-(4-prop-2-ynylpiperazin-1-yl)methanone

Comprehensive Overview of (2-Butan-2-yloxypyridin-4-yl)-(4-prop-2-ynylpiperazin-1-yl)methanone (CAS No. 1607298-99-6)

The compound (2-Butan-2-yloxypyridin-4-yl)-(4-prop-2-ynylpiperazin-1-yl)methanone, identified by its CAS No. 1607298-99-6, is a specialized organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, combining a pyridine ring with a piperazine moiety, makes it a promising candidate for various applications, including drug discovery and material science. This article delves into the properties, potential uses, and current research trends surrounding this compound, while addressing common queries from researchers and industry professionals.

One of the most notable features of (2-Butan-2-yloxypyridin-4-yl)-(4-prop-2-ynylpiperazin-1-yl)methanone is its hybrid structure, which integrates both aromatic and aliphatic components. The pyridine ring contributes to its stability and reactivity, while the piperazine group enhances its solubility and binding affinity. This combination is particularly valuable in the design of novel therapeutic agents, as it allows for targeted interactions with biological systems. Researchers have explored its potential as a scaffold for kinase inhibitors, GPCR modulators, and other drug candidates.

In recent years, the demand for innovative small-molecule compounds like CAS No. 1607298-99-6 has surged, driven by advancements in precision medicine and personalized therapies. The compound's prop-2-ynyl group, for instance, offers opportunities for click chemistry applications, enabling efficient conjugation with other molecules. This property aligns with the growing trend of bioconjugation in drug delivery systems and diagnostic tools. Additionally, its butan-2-yloxy substituent may influence pharmacokinetic profiles, making it a subject of interest for optimizing drug bioavailability.

From a synthetic chemistry perspective, (2-Butan-2-yloxypyridin-4-yl)-(4-prop-2-ynylpiperazin-1-yl)methanone presents both challenges and opportunities. Its multi-functional design requires precise control over reaction conditions to achieve high yields and purity. Recent publications have highlighted innovative synthetic routes, such as microwave-assisted synthesis and catalyzed cross-coupling reactions, to streamline its production. These methods not only improve efficiency but also reduce environmental impact, addressing the industry's shift toward green chemistry practices.

The compound's potential extends beyond pharmaceuticals. In material science, its piperazine core has been investigated for developing polymeric networks and coordination complexes. Such applications are particularly relevant in the context of smart materials and nanotechnology, where tunable properties are essential. For example, its ability to form stable complexes with metal ions could pave the way for new catalysts or sensors, contributing to sustainable industrial processes.

As the scientific community continues to explore CAS No. 1607298-99-6, questions about its structure-activity relationships (SAR) and toxicological profiles remain central to ongoing studies. Computational modeling and in silico screening have emerged as powerful tools to predict its behavior and optimize its design. These approaches are especially valuable in accelerating drug discovery timelines, a priority for researchers navigating the competitive landscape of biopharmaceutical innovation.

In conclusion, (2-Butan-2-yloxypyridin-4-yl)-(4-prop-2-ynylpiperazin-1-yl)methanone represents a versatile and promising compound with broad applicability across multiple disciplines. Its unique chemical attributes, coupled with emerging synthetic and analytical technologies, position it as a focal point for future research. Whether in drug development, material science, or beyond, this molecule exemplifies the intersection of creativity and scientific rigor, offering solutions to some of today's most pressing challenges.